Cas no 2228427-98-1 (2-(3-ethylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228427-98-1
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6276728
• PubChem ID: 165652285
• Update Time: 2025-06-08

2-(3-ethylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine
• 2228427-98-1
• EN300-1974651

• Inchi： 1S/C11H15F2N/c1-2-8-4-3-5-9(6-8)10(7-14)11(12)13/h3-6,10-11H,2,7,14H2,1H3
• InChI Key： QYHNMIUFVNSKEV-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(CC)C=1)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228427-98-1)

2-(3-ethylphenyl)-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228427-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of amine derivatives characterized by a phenyl ring substituted with an ethyl group and a propanamine backbone modified with fluorine atoms. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.

The presence of fluorine atoms in the 3,3-difluoropropan-1-amine moiety is a critical factor that influences the chemical behavior and potential biological activity of the compound. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable in the design of bioactive molecules. In recent years, there has been a surge in research focused on fluorinated amines due to their demonstrated efficacy in enhancing drug properties such as bioavailability and resistance to enzymatic degradation.

Recent studies have highlighted the potential of 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif suggests possible applications in the development of small-molecule inhibitors targeting various biological pathways. For instance, the ethylphenyl group may facilitate interactions with specific amino acid residues in protein targets, while the fluorinated amine moiety could improve binding kinetics. This dual functionality makes the compound an attractive scaffold for medicinal chemists seeking to design next-generation drugs.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine substitution can significantly alter pharmacokinetic profiles, leading to improved therapeutic outcomes. 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine exemplifies this trend, as its molecular design incorporates fluorine atoms strategically positioned to optimize pharmacological properties. The compound’s potential lies not only in its structural features but also in its versatility as a building block for more complex molecules.

In academic research, 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine has been investigated for its role in developing novel bioactive scaffolds. Researchers have explored its reactivity and synthetic pathways to create derivatives with enhanced biological activity. For example, modifications to the phenyl ring or the amine group could lead to compounds with improved selectivity or potency against specific disease targets. The fluorine atoms present in the molecule also offer opportunities for further functionalization, enabling chemists to tailor properties such as solubility and metabolic stability.

The synthesis of 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, are often employed to achieve high yields and purity. The complexity of its synthesis underscores its significance as a research chemical and highlights the expertise required to produce it on an industrial scale.

From a computational chemistry perspective, 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into how the fluorine atoms influence electronic distributions within the molecule, which in turn affects binding affinity and specificity. These computational approaches are essential for guiding experimental efforts and optimizing drug candidates.

The future prospects for 2-(3-ethylphenyl)-3,3-difluoropropan-1-amine are promising, with ongoing research exploring its potential applications in various therapeutic areas. Its unique structural features position it as a valuable asset in the pharmaceutical toolkit, offering opportunities for innovation across multiple drug discovery programs. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in addressing unmet medical needs.

In conclusion,2-(3-ethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228427-98-1) represents a significant advancement in pharmaceutical chemistry. Its structural design combines functional groups that enhance both chemical reactivity and potential biological activity. With further investigation and development,this compound holds great promise for contributing to next-generation therapeutics that improve patient outcomes worldwide.